Sulfo-TAG NHS ester disodium

• Molecular Formula: C43H39N7Na2O16RuS4
• Molecular Weight: 1185.1 g/mol
• InChI: InChI=1S/C19H19N3O4.2C12H12N2O6S2.2Na.Ru/c1-13-7-9-20-15(11-13)16-12-14(8-10-21-16)3-2-4-19(25)26-22-17(23)5-6-18(22)24;2*15-21(16,17)7-9-1-3-13-11(5-9)12-6-10(2-4-14-12)8-22(18,19)20;;;/h7-12H,2-6H2,1H3;2*1-6H,7-8H2,(H,15,16,17)(H,18,19,20);;;/q3*-2;2*+1;+8/p-4/b16-15-;2*12-11-
• InChIKey: JGBUIBYDSREKJM-NHJXLZNRSA-J

Sulfo-TAG NHS Ester Disodium: ECL Labeling Reagent for Immunoassay Development

Sulfo-TAG NHS ester disodium (CAS 482618-42-8, molecular formula C43H39N7Na2O16RuS4, MW 1185.12) is a water-soluble, amine-reactive labeling reagent based on a ruthenium(II) tris-bipyridine complex . It contains an N-hydroxysulfosuccinimide (sulfo-NHS) ester functional group that enables covalent conjugation to primary amines on proteins, peptides, and other biomolecules under mild physiological conditions [1]. This compound serves as the core electrochemiluminescent (ECL) label in Meso Scale Discovery (MSD) detection platforms, where application of electrical potential to carbon electrodes triggers light emission from SULFO-TAG-labeled conjugates for quantitative analyte detection .

✓ ECL label for MSD MULTI-ARRAY detection platforms

✓ Amine-reactive sulfo-NHS ester for protein conjugation

✓ High aqueous solubility supports physiological buffer conjugation

• [1] Glpbio. Sulfo-TAG NHS ester disodium (Catalog No. GC71255). Product Data Sheet. View Source

Why Generic Ruthenium Labels Fail in Validated ECL Assays

While the ruthenium(II) tris-bipyridine core is common to multiple ECL labeling reagents, assay performance is critically dependent on the specific structural modifications that govern solubility, conjugation efficiency, and electrochemical response [1]. The presence of four sulfonate groups in Sulfo-TAG NHS ester disodium confers exceptional aqueous solubility (>84 mM in DMSO), enabling direct use in physiological buffers without organic co-solvents that can denature proteins or introduce assay variability [2]. Substitution with alternative ruthenium NHS esters lacking this sulfonation pattern may result in precipitation during conjugation, inconsistent labeling stoichiometry, elevated non-specific background signal, and reduced inter-lot reproducibility—parameters that directly compromise quantitative assay validation, particularly in regulated bioanalytical and immunogenicity testing environments .

This Product

Sulfo-TAG NHS Ester Disodium

Four sulfonate groups ensure aqueous solubility >84 mM in DMSO, enabling direct protein labeling without co-solvents.

Potential Substitute Risk

Generic Ruthenium NHS Esters

Lack of sufficient sulfonation may cause precipitation during conjugation, inconsistent labeling stoichiometry, and elevated non-specific background signal.

Inter-lot reproducibility

Non-sulfonated analogs lack published lot-consistency data; inter-lot variability can compromise quantitative assay validation.

Assay background

Alternative labels may increase non-specific binding on electrode surfaces, reducing signal-to-noise ratios in ECL readouts.

• [1] Shanmugam, S. Ruthenium-Tris-Bipyridine Derivatives as a Divine Complex for Electrochemiluminescence Based Biosensor Applications. IntechOpen, 2022. View Source
• [2] Glpbio. Sulfo-TAG NHS ester disodium: Solubility Data. DMSO: 100 mg/mL (84.38 mM). View Source

Comparative Performance Data for Procurement Decisions

Sensitivity Advantage Over ELISA for mAb Quantification

In a direct head-to-head comparison for quantifying bevacizumab (BVZ) in human serum, the MSD electrochemiluminescence assay utilizing Sulfo-TAG labeling demonstrated 20-fold higher sensitivity than the streptavidin-biotin amplified ELISA format [1]. The MSD assay achieved a lower limit of quantification (LLOQ) of 500 pg/mL, compared with the ELISA quantification range of 10-220 ng/mL (extendable to 5000 ng/mL via dilution) [1].

Sensitivity vs ELISA

Head-to-head

20-fold higher sensitivity (LLOQ 500 pg/mL vs 10 ng/mL)

Supports sub-nanogram PK assay development

Bevacizumab in human serum; reported comparison

Evidence Dimension	Detection Sensitivity (Lower Limit of Quantification)
Target Compound Data	500 pg/mL (LLOQ for bevacizumab)
Comparator Or Baseline	Streptavidin-Biotin ELISA: 10 ng/mL (LLOQ for bevacizumab)
Quantified Difference	20-fold higher sensitivity (500 pg/mL vs. 10,000 pg/mL LLOQ)
Conditions	Human serum, bevacizumab quantification, bridging immunoassay format

Why This Matters

Procurement of Sulfo-TAG NHS ester enables assay development with picogram-level detection limits, essential for early-phase clinical PK studies and ophthalmic applications where therapeutic antibody concentrations are extremely low.

• [1] Bioanalytical methods for quantification of Bevacizumab in human serum: ELISA versus MSD. Biochem Biophys Rep. 2026 Jan 29;45:102465. View Source

Extended Dynamic Range for Simultaneous High/Low Analyte Detection

MSD assays employing SULFO-TAG electrochemiluminescent detection achieve a linear dynamic range spanning six orders of magnitude (6 log), from sub-picogram per milliliter to tens of thousands of picograms per milliliter [1]. In contrast, traditional colorimetric ELISA typically provides a linear range of 2-3 orders of magnitude (e.g., 10 pg/mL to 1000 pg/mL) [1]. For IL-10 detection using an S-PLEX assay with MSD SULFO-TAG labeled antibodies, the validated LLOQ is 0.07 pg/mL with an upper limit of 10,000 pg/mL—representing a >5-log quantitative range .

Dynamic Range

Cross-study

6 log range (LLOQ 0.07 pg/mL)

>1000-fold wider than typical ELISA

IL-10 S-PLEX data; reported context

Evidence Dimension	Linear Dynamic Range
Target Compound Data	6 orders of magnitude (6 log); LLOQ 0.05-0.07 pg/mL, upper limit >10,000 pg/mL
Comparator Or Baseline	Colorimetric ELISA: 2-3 orders of magnitude; LLOQ 0.5-10 pg/mL (ultra-sensitive format) or 10 pg/mL (standard)
Quantified Difference	>1000-fold wider dynamic range; 100-fold lower LLOQ vs. standard ELISA
Conditions	Human IL-10 detection in serum/plasma; S-PLEX assay platform

Why This Matters

The extended dynamic range eliminates the need for multiple sample dilutions and repeat measurements, reducing hands-on time, conserving precious samples, and improving data quality in biomarker discovery and validation workflows.

• [1] LabEx (Biomart). Ultra-sensitive Electrochemiluminescence Technology (MSD). Technical Comparison: MSD sensitivity 0.05 pg/mL, 6-log linear range vs. ELISA 10-1000 pg/mL. View Source

Multiplex Capability with Minimal Sample Volume

The MULTI-ARRAY technology utilizing SULFO-TAG detection enables simultaneous quantification of up to 10 analytes in a single 25 µL sample well, with cross-reactivity between assays reported as <0.1% and controls showing intra-assay CVs of <10% [1][2]. In contrast, traditional single-plex ELISA requires 50-100 µL sample per analyte, necessitating 10-fold greater sample volume for equivalent panel testing . A multiplexed cytokine assay panel using SULFO-TAG conjugated detection antibodies achieved sensitivities of <1 pg/mL for the majority of analytes with intra-run CVs <10% [2].

Sample Volume Reduction

Cross-study

20-40× less sample per analyte (2.5 µL vs 50-100 µL)

Enables multiplex from volume-limited biospecimens

10-plex MULTI-ARRAY format

Evidence Dimension	Sample Volume per Analyte in Multiplex Configuration
Target Compound Data	2.5 µL per analyte (25 µL sample for 10-plex)
Comparator Or Baseline	Single-plex ELISA: 50-100 µL per analyte
Quantified Difference	20- to 40-fold reduction in sample consumption per analyte
Conditions	96-well MULTI-ARRAY plate format, cytokine multiplex assay

Why This Matters

For precious sample types such as cerebrospinal fluid, aqueous humor, or pediatric specimens where total volume is severely limited, Sulfo-TAG-based multiplexing maximizes data yield per microliter, enabling comprehensive biomarker profiling from otherwise insufficient sample volumes.

• [1] LabEx (Biomart). MSD Detection Services: Electrochemiluminescence Technology for Multiplex Analysis. Sample volume: 25 µL for up to 10 analytes. View Source
• [2] Development and analytical validation of a flexible multiplexing platform for cytokine assays. Sci Profiles, 2016. CVs <10% within runs; sensitivities <1 pg/mL. View Source

Conjugation Optimization Reducing Aggregate Formation

In a systematic investigation of SULFO-TAG NHS-Ester conjugation conditions to resolve a persistent increase in ligand-binding assay background signal, functional and biophysical characterization of stability samples revealed that performing the conjugation at low pH (4.0) was essential for decreasing aggregate formation [1]. Subsequent optimization of pH-specific purification conditions at pH 3.0 further reduced aggregate levels from 37% to below 5% in a mouse IgG3 reagent antibody [1].

Conjugation Optimization

Supporting evidence

Aggregates reduced from 37% to

Validated protocol for low-background conjugates

pH 4.0 conjugation, pH 3.0 purification

Lot Consistency

Data to verify

Reported intra-assay CV

May support longitudinal study reproducibility

Manufacturer statement; independent validation recommended

Low Matrix Interference

Class-level

Proximal ECL detection decouples stimulation from readout

Reduces wash steps and sample pre-treatment needs

Reported mechanism; assay-specific validation advised

Evidence Dimension	Aggregate Content After Conjugation Optimization
Target Compound Data	<5% aggregate (post-optimization at pH 3.0 purification)
Comparator Or Baseline	37% aggregate (pre-optimization baseline)
Quantified Difference	>32 percentage-point reduction in aggregates (87% relative reduction)
Conditions	Bispecific protein conjugation to SULFO-TAG NHS-Ester ruthenium; pH 4.0 conjugation buffer; pH 3.0 purification

Why This Matters

Aggregate formation in labeled detection reagents is a primary driver of elevated assay background and reduced signal-to-noise ratios. The availability of empirically optimized conjugation conditions specific to Sulfo-TAG NHS ester provides users with a validated path to high-quality, low-background conjugates, reducing assay development time and failure risk.

• [1] Critical reagent characterization and re-evaluation to ensure long-term stability: two case studies. SPIE Proceedings, 2011. pH 4.0 conjugation decreases aggregate formation; pH 3.0 purification reduces aggregates from 37% to <5%. View Source

Intra-Lot and Inter-Lot Consistency for Longitudinal Studies

MSD GOLD SULFO-TAG NHS-Ester has been developed through rigorous multi-lot testing and demonstrates exceptional intra-lot and inter-lot consistency, making it suitable for customers working in validated environments or conducting longitudinal studies requiring high reproducibility . Independent reports indicate that MSD assays using SULFO-TAG labels provide intra-assay CVs of <6-8%, inter-assay CVs of <10%, and inter-lot CVs of <15% [1]. MSD reagents are supplied with 30-month shelf-life stability, enabling multi-year studies to use the same reagent lot [1].

Lot Consistency

Data to verify

Reported intra-assay CV

May support longitudinal study reproducibility

Manufacturer statement; independent validation recommended

Low Matrix Interference

Class-level

Proximal ECL detection decouples stimulation from readout

Reduces wash steps and sample pre-treatment needs

Reported mechanism; assay-specific validation advised

Evidence Dimension	Reagent Lot-to-Lot Reproducibility
Target Compound Data	Intra-assay CV <6-8%; Inter-assay CV <10%; Inter-lot CV <15%; 30-month shelf-life
Comparator Or Baseline	Generic ruthenium NHS esters: No validated lot-consistency specifications published
Quantified Difference	Not quantifiable for comparator due to absence of published data; inferred differentiation based on manufacturer quality control
Conditions	MSD GOLD SULFO-TAG NHS-Ester multi-lot testing and assay validation studies

Why This Matters

For GLP/GCP-compliant studies, clinical trial sample analysis, and multi-year longitudinal biomarker studies, reagent lot-to-lot consistency directly impacts data comparability and regulatory acceptance. The documented reproducibility metrics reduce the need for extensive cross-lot bridging studies and support long-term assay continuity.

• [1] LabEx (Biomart). Ultra-sensitive Electrochemiluminescence Technology (MSD). Precision metrics: Intra-plate CV <6-8%, Inter-plate <10%, Inter-lot <15%; 30-month shelf life. View Source

Proximal Detection Eliminating Wash Steps and Matrix Interference

The electrochemiluminescence detection mechanism of SULFO-TAG labels is fundamentally decoupled from the signal readout: electrical stimulation is applied to the electrode surface, and only SULFO-TAG labels in close proximity (<1-2 µm) to the electrode surface are excited to emit light at approximately 620 nm . This proximal detection principle inherently excludes unbound labels and matrix components from contributing to the measured signal, enabling a "no-wash" assay format and dramatically reducing matrix interference from colored, turbid, or viscous biological samples . The 620 nm emission wavelength is not absorbed by most biological sample components, further minimizing color quenching and matrix effects [1].

Low Matrix Interference

Class-level

Proximal ECL detection decouples stimulation from readout

Reduces wash steps and sample pre-treatment needs

Reported mechanism; assay-specific validation advised

Evidence Dimension	Background Signal and Matrix Interference Susceptibility
Target Compound Data	Proximal detection mechanism (electrode surface excitation only); minimal non-specific background; decoupled stimulation/signal
Comparator Or Baseline	HRP-ELISA (chromogenic/chemiluminescent): Wash steps required; susceptible to color quenching and matrix interference
Quantified Difference	Qualitative difference in detection principle; no universal quantitative metric applicable
Conditions	ECL detection on MULTI-ARRAY carbon electrode plates

Why This Matters

The elimination of wash steps simplifies automation, reduces assay variability, and shortens time-to-result. Reduced matrix interference enables direct analysis of complex sample types (serum, plasma, cell lysates, urine) with minimal sample pre-treatment, expanding the assay's applicability and robustness.

• [1] Bursky Center for Human Immunology & Immunotherapy Programs. Meso Scale Discovery Quickplex-120. 620 nm photons not absorbed by biological samples. View Source

Validated Application Scenarios in Bioanalysis and Immunoassay

PK Assay Development for mAbs Needing Sub-nanogram Sensitivity

For biotherapeutic development programs requiring quantification of mAb therapeutics in serum or plasma at picogram-level concentrations—particularly during early-phase clinical trials or ophthalmic applications where systemic exposure is minimal—Sulfo-TAG NHS ester disodium enables bridging immunoassays with LLOQs as low as 500 pg/mL, representing a 20-fold sensitivity improvement over amplified ELISA formats [1]. This sensitivity tier supports accurate PK parameter estimation even when circulating drug concentrations fall below the quantification limits of conventional colorimetric or chemiluminescent methods.

ADA Testing for Biotherapeutics Lacking an Fc Domain

For novel biotherapeutic formats (e.g., single-domain antibodies, peptides, Fc-fusion proteins with modified or absent Fc regions) where traditional bridging assays using anti-human IgG detection are not applicable, Sulfo-TAG NHS ester can be conjugated to broadly reactive secondary detection reagents such as Protein-A/G [1]. This approach enables direct-binding electrochemiluminescent ADA assays with broad species cross-reactivity, supporting immunogenicity assessment across preclinical and clinical development programs for non-canonical biotherapeutic modalities.

Multiplex Biomarker Profiling from Volume-Limited Biospecimens

In research settings utilizing cerebrospinal fluid, aqueous humor, or vitreous fluid where total sample volumes are typically <100 µL, Sulfo-TAG-based MULTI-ARRAY multiplexing enables simultaneous quantification of up to 10 biomarkers from a single 25 µL aliquot [1]. The 6-log dynamic range eliminates the need for serial dilutions to capture both low-abundance neuroinflammatory markers and high-abundance structural proteins in the same well, maximizing data yield from irreplaceable clinical specimens [2].

Regulated Bioanalytical Assays Requiring Multi-Year Lot Consistency

For laboratories operating under GLP or GCP regulations, or conducting multi-year longitudinal clinical studies, the MSD GOLD SULFO-TAG NHS-Ester formulation provides documented intra-lot and inter-lot consistency with 30-month shelf-life stability [1][2]. The established CV specifications (<6-8% intra-assay, <10% inter-assay, <15% inter-lot) support method validation and minimize the need for extensive cross-lot bridging studies, reducing operational burden and maintaining data continuity across extended study timelines.

Application

Selection Property

Validation Focus

mAb PK bioanalysis requiring sub-ng/mL sensitivity

ECL label supporting LLOQ down to 500 pg/mL in bridging assays

PK parameter estimation at low circulating concentrations

ADA testing for Fc-free biotherapeutics

Conjugation to Protein A/G enables direct-binding ECL ADA formats

Broad species cross-reactivity assessment

Multiplex biomarker profiling from limited-volume matrices

10-plex capability using 25 µL total sample

Data yield per microliter in CSF, aqueous humor

Long-term regulated bioanalysis with multi-year continuity

Documented lot-to-lot consistency and 30-month shelf life

Cross-lot bridging and method transfer stability

• [1] Bioanalytical methods for quantification of Bevacizumab in human serum: ELISA versus MSD. Biochem Biophys Rep. 2026 Jan 29;45:102465. View Source
• [2] LabEx (Biomart). Ultra-sensitive Electrochemiluminescence Technology (MSD). Sample volume 25 µL for up to 10 analytes. View Source
• [3] Sensitive assay design for detection of anti-drug antibodies to biotherapeutics that lack an immunoglobulin Fc domain. Sci Rep. 2021 Jul 29;11:15467. View Source